Cas no 2580243-35-0 (1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• CAS No: 2580243-35-0
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5662277
• PubChem ID: 137939911
• Update Time: 2025-08-05

1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508188
• 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid
• 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• (1s,3s)-1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• 2580243-35-0
• 2248185-95-5
• EN300-27732921

• Inchi： 1S/C8H13NO4/c1-2-13-6(10)5-3-8(9,4-5)7(11)12/h5H,2-4,9H2,1H3,(H,11,12)
• InChI Key： HREPVMCBGAFTFW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(C(=O)O)(C1)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 2580243-35-0)

In the realm of synthetic organic chemistry, 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 2580243-35-0) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This cyclobutane derivative, characterized by its amino and ethoxycarbonyl functional groups, is increasingly studied for its potential in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals are actively exploring its synthesis pathways, reactivity, and role in constructing complex molecular architectures.

The compound’s cyclobutane ring system, a four-membered carbon framework, is a focal point in modern drug discovery. Its strained ring structure imparts distinct reactivity, making it valuable for designing bioactive molecules. The presence of both carboxylic acid and ester functionalities (ethoxycarbonyl) further enhances its utility as a bifunctional building block. Recent publications highlight its use in peptide mimetics and enzyme inhibitors, aligning with the growing demand for novel therapeutic agents targeting metabolic diseases and oncology.

From a synthetic perspective, 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid is often synthesized via [1+3] cycloaddition or ring-closing strategies, with emphasis on enantioselective methods to access optically active forms. Innovations in catalysis, such as photoredox or transition-metal-catalyzed reactions, have improved yields and selectivity. These advancements address the challenges of cyclobutane instability and regiocontrol, which are frequently discussed in academic forums and patent literature.

Environmental and regulatory considerations also shape the discourse around this compound. As sustainability gains traction, greener synthesis routes—employing biocatalysis or solvent-free conditions—are being investigated. The ethoxycarbonyl group’s hydrolytic stability and biodegradability are particularly relevant to industrial applications, where regulatory compliance and lifecycle assessments are critical.

In the context of AI-driven drug discovery, 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid exemplifies how computational tools predict molecular properties and optimize synthetic routes. Platforms like AlphaFold or molecular docking simulations leverage its structural data to accelerate hit-to-lead processes. This synergy between wet-lab experimentation and in silico modeling is a trending topic in scientific communities.

Market analysts note rising demand for custom synthesis of such niche intermediates, driven by pharmaceutical outsourcing and high-value fine chemicals. Suppliers emphasizing scalability, purity (>98%), and documentation (COA, MSDS) are prioritized by buyers. The compound’s CAS No. 2580243-35-0 serves as a key identifier in global chemical databases, facilitating procurement and regulatory tracking.

Looking ahead, interdisciplinary research may unlock further applications of 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid, from polymer additives to proteolysis-targeting chimeras (PROTACs). Its adaptability underscores the importance of small-molecule scaffolds in addressing unmet medical and industrial needs. As synthetic methodologies evolve, this compound is poised to remain a subject of innovation and commercial relevance.